Cas no 1048920-34-8 (6-fluoro-7-nitro-3h-2-benzofuran-1-one)
1048920-34-8 structure
Product Name:6-fluoro-7-nitro-3h-2-benzofuran-1-one
CAS No:1048920-34-8
MF:C8H4FNO4
MW:197.120065689087
CID:1146204
PubChem ID:44829111
Update Time:2025-04-20
6-fluoro-7-nitro-3h-2-benzofuran-1-one Chemical and Physical Properties
Names and Identifiers
-
- 6-fluoro-7-nitro-3H-2-benzofuran-1-one
- 6-FLUORO-7-NITRO-3H-ISOBENZOFURAN-1-ONE
- CTK8E1972
- SBB068242
- KB-199444
- 6-fluoranyl-7-nitro-3H-2-benzofuran-1-one
- FT-0655023
- A801092
- DTXSID40661194
- 1048920-34-8
- DB-296521
- 6-Fluoro-7-nitroisobenzofuran-1(3H)-one
- AKOS006307105
- 6-Fluoro-7-nitro-2-benzofuran-1(3H)-one
- 6-fluoro-7-nitro-3h-2-benzofuran-1-one
-
- Inchi: 1S/C8H4FNO4/c9-5-2-1-4-3-14-8(11)6(4)7(5)10(12)13/h1-2H,3H2
- InChI Key: VZVJQOCBYYCJKM-UHFFFAOYSA-N
- SMILES: FC1C=CC2COC(C=2C=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 197.01243577g/mol
- Monoisotopic Mass: 197.01243577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 72.1Ų
6-fluoro-7-nitro-3h-2-benzofuran-1-one Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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